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Compound of Interest

Compound Name: NF546 hydrate

Cat. No.: B15571393

Technical Support Center: NF546 Hydrate

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on utilizing NF546 hydrate in their experiments.
The content is structured to address common challenges and questions, ensuring a better
understanding of how to achieve a robust and reproducible biological signal.

Frequently Asked Questions (FAQs)

Q1: What is NF546 hydrate and what is its primary mechanism of action?

Al: NF546 hydrate is a selective, non-nucleotide agonist for the P2Y11 purinergic receptor.[1]
[2] The P2Y11 receptor is a G protein-coupled receptor (GPCR) that, upon activation by an
agonist like NF546, couples to Gs and Gq proteins. This dual coupling stimulates both the
adenylyl cyclase and phospholipase C pathways, leading to an increase in intracellular cyclic
AMP (camp) and inositol trisphosphate (IP3), respectively. These second messengers then
trigger various downstream cellular responses.

Q2: In which research areas is NF546 hydrate typically used?

A2: NF546 hydrate is primarily used in immunology and vascular biology research. For
instance, it has been shown to stimulate the release of interleukin-8 (IL-8) from human
monocyte-derived dendritic cells and to play a role in modulating vascular function.[1][2]
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Q3: What is the difference between EC50 and pEC507?

A3: The EC50 (half maximal effective concentration) is the concentration of a drug that induces
a response halfway between the baseline and maximum response. The pEC50 is the negative
logarithm of the EC50. A higher pEC50 value indicates a more potent agonist (i.e., a lower
concentration is needed to elicit a half-maximal response).

Q4: How should NF546 hydrate be stored?

A4: For long-term storage, NF546 hydrate should be kept at -20°C in a sealed container, away
from moisture. For stock solutions, it is recommended to store them at -80°C for up to 6 months
or at -20°C for up to 1 month.

P2Y11 Receptor Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the activation of the P2Y11
receptor by an agonist such as NF546 hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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